2-(4-Hydroxyphenyl)-2-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyacetonitrile

• CAS No.: 21401-21-8
• Product Name: 2-(4-Hydroxyphenyl)-2-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyacetonitrile
• Molecular Formula: C14H17NO7
• Molecular Weight: 311.29 g/mol
• IUPAC Name: (2R)-2-(4-hydroxyphenyl)-2-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyacetonitrile
• Standard InChI: InChI=1S/C14H17NO7/c15-5-9(7-1-3-8(17)4-2-7)21-14-13(20)12(19)11(18)10(6-16)22-14/h1-4,9-14,16-20H,6H2/t9-,10+,11+,12-,13+,14+/m0/s1
• Standard InChIKey: NVLTYOJHPBMILU-GMDXDWKASA-N
• Isomeric SMILES: C1=CC(=CC=C1[C@H](C#N)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)O)O)O
• SMILES: C1=CC(=CC=C1C(C#N)OC2C(C(C(C(O2)CO)O)O)O)O
• Canonical SMILES: C1=CC(=CC=C1C(C#N)OC2C(C(C(C(O2)CO)O)O)O)O
• Appearance: Powder
• Melting Point: 176°C
• Physical Description: Solid
• Description: Taxiphyllin, also known as phyllanthin?, belongs to the class of organic compounds known as cyanogenic glycosides. These are glycosides in which the aglycone moiety contains a cyanide group. Taxiphyllin exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, taxiphyllin is primarily located in the cytoplasm. Outside of the human body, taxiphyllin can be found in a number of food items such as arrowroot, garden tomato (var. ), millet, and european cranberry. This makes taxiphyllin a potential biomarker for the consumption of these food products.
• Synonyms: (R)-p-hydroxymandelonitrile-D-glucopyranoside; taxiphyllin
• PubChem Compound: 107721
• Last Modified: Nov 11 2021